Cas no 90675-20-0 (4-chloro-N-pyridin-2-ylbutane-1-sulfonamide)

4-chloro-N-pyridin-2-ylbutane-1-sulfonamide structure
90675-20-0 structure
Product Name:4-chloro-N-pyridin-2-ylbutane-1-sulfonamide
CAS No:90675-20-0
MF:C9H13ClN2O2S
MW:248.729719877243
CID:995032
PubChem ID:303448
Update Time:2025-04-20

4-chloro-N-pyridin-2-ylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-N-pyridin-2-ylbutane-1-sulfonamide
    • NSC-191824
    • NSC191824
    • DTXSID70307497
    • 90675-20-0
    • Inchi: 1S/C9H13ClN2O2S/c10-6-2-4-8-15(13,14)12-9-5-1-3-7-11-9/h1,3,5,7H,2,4,6,8H2,(H,11,12)
    • InChI Key: URBFTOTZRYHBMP-UHFFFAOYSA-N
    • SMILES: ClCCCCS(NC1C=CC=CN=1)(=O)=O

Computed Properties

  • Exact Mass: 248.039
  • Monoisotopic Mass: 248.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.351
  • Boiling Point: 402.2°C at 760 mmHg
  • Flash Point: 197°C
  • Refractive Index: 1.569
  • PSA: 67.44000
  • LogP: 2.99610
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